Cas no 766-48-3 (3-Cyclohexene-1-carboxaldehyde, 2-methyl-, trans-)
766-48-3 structure
Product name:3-Cyclohexene-1-carboxaldehyde, 2-methyl-, trans-
3-Cyclohexene-1-carboxaldehyde, 2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxaldehyde, 2-methyl-, trans-
- (1R,2R)-2-methylcyclohex-3-ene-1-carbaldehyde
- OZZQRADTCITSML-SFYZADRCSA-N
- SCHEMBL10347298
- 766-48-3
- trans-2-methyl-3-cyclohexene-1-carbaldehyde
- DTXSID30504389
-
- Inchi： InChI=1S/C8H12O/c1-7-4-2-3-5-8(7)6-9/h2,4,6-8H,3,5H2,1H3/t7-,8+/m1/s1
- InChI Key： OZZQRADTCITSML-SFYZADRCSA-N
- SMILES： CC1C=CCCC1C=O
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Cyclohexene-1-carboxaldehyde, 2-methyl-, trans- Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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